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Compound of Interest

Compound Name: Meso-Zeaxanthin

Cat. No.: B1235934 Get Quote

Essential Safety and Handling Guide for Meso-
Zeaxanthin
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for

Meso-Zeaxanthin, ensuring laboratory personnel can work safely and effectively. Our

commitment is to furnish comprehensive safety information that extends beyond the product

itself, fostering a culture of safety and trust in your laboratory operations.

Quantitative Safety Data
While specific Occupational Exposure Limits (OELs) for Meso-Zeaxanthin have not been

established, the following toxicological data provides a basis for risk assessment and safe

handling procedures.
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Parameter Value Species Reference

Acute Oral Toxicity

(LD50)
> 10 g/kg body weight Mouse [1][2]

No-Observed-

Adverse-Effect-Level

(NOAEL)

300 mg/kg body

weight/day
Rat [2][3]

Acceptable Daily

Intake (ADI)

3 mg/kg body

weight/day
Human (extrapolated) [2][4]

Personal Protective Equipment (PPE)
When handling Meso-Zeaxanthin, particularly in its powdered form, the following personal

protective equipment is mandatory to prevent inhalation, skin, and eye contact.[1][3]

Eye Protection: Wear safety goggles with side-shields or a full-face shield to protect against

dust particles.[1][3]

Hand Protection: Use nitrile or other impervious chemical-resistant gloves.[1] If working with

Meso-Zeaxanthin dissolved in an organic solvent, ensure the gloves provide protection

against that specific solvent.[1]

Body Protection: A lab coat or impervious clothing is required to prevent skin contact.[1][3]

Respiratory Protection: In situations where dust or aerosols may be generated, a suitable

respirator (e.g., NIOSH/MSHA or European Standard EN 149 approved) should be worn.[3]

[5] Engineering controls, such as a fume hood or other local exhaust ventilation, are the

preferred method for minimizing inhalation exposure.[3]

Operational Plan for Safe Handling
Adherence to the following step-by-step procedures will ensure the safe handling of Meso-
Zeaxanthin in a laboratory setting.

3.1. Receiving and Storage
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Upon receipt, inspect the container for any damage or leaks.

Store Meso-Zeaxanthin in a tightly sealed container in a cool, well-ventilated area.[3]

Protect the substance from direct sunlight and sources of ignition.[3]

For long-term stability, store the powdered form at -20°C. If in a solvent, store at -80°C.[3]

3.2. Handling and Use

All handling of powdered Meso-Zeaxanthin should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to avoid the formation and inhalation of dust.[3]

Avoid all direct contact with the skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the area where Meso-Zeaxanthin is handled.[3]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder and prevent

spillage.

If creating a solution, add the powder to the solvent slowly to prevent splashing.

3.3. Disposal Plan

Dispose of Meso-Zeaxanthin and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

The recommended method of disposal is to send the material to an approved waste disposal

plant.[3]

Do not allow the product to enter drains, water courses, or the soil.[3]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

4.1. Spill Response

Evacuate the immediate area of the spill.
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Ensure adequate ventilation.

Wearing the appropriate PPE (see Section 2), sweep up or vacuum the spilled solid material,

avoiding the generation of dust.[1]

Collect the spilled material in a suitable, sealed container for disposal.[1]

Thoroughly clean the spill area to remove any residual contamination.[1]

4.2. First Aid Measures

In Case of Eye Contact: Immediately flush the eyes with large amounts of water for at least

15 minutes, holding the eyelids apart. Remove contact lenses if present and easy to do.

Seek prompt medical attention.[3]

In Case of Skin Contact: Remove all contaminated clothing and shoes. Rinse the affected

skin area thoroughly with plenty of water and soap. If irritation develops, seek medical

attention.[3][6]

In Case of Inhalation: Move the individual to fresh air immediately. If breathing is difficult,

provide oxygen. If the person is not breathing, give artificial respiration. Seek medical

attention.[3]

In Case of Ingestion: Rinse the mouth with water. Do not induce vomiting. If the person feels

unwell, call a poison center or a doctor.[3]

Experimental Protocols Cited in Safety
Assessments
The safety of Meso-Zeaxanthin has been evaluated through various toxicological studies.

Below are overviews of the methodologies for key genotoxicity assays mentioned in the safety

literature.[2]

5.1. Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of a chemical

compound.[7][8][9]
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Principle: This test utilizes specific strains of bacteria (e.g., Salmonella typhimurium) that

have a mutation preventing them from synthesizing an essential amino acid, such as

histidine.[7][9] The bacteria are exposed to the test substance (Meso-Zeaxanthin) and

plated on a medium lacking that amino acid.[7][9] If the substance is a mutagen, it will cause

a reverse mutation in the bacteria, allowing them to grow and form colonies.[9] The number

of colonies is proportional to the mutagenic potency of the substance. The test is conducted

with and without a metabolic activation system (S9 fraction from rat liver) to mimic

mammalian metabolism.[2][7]

General Procedure:

Prepare cultures of the bacterial tester strains.[8]

The test substance is mixed with the bacterial culture and, in some conditions, the S9

metabolic activation mixture.[7]

This mixture is then poured onto agar plates with minimal glucose and lacking the specific

amino acid.[7][8]

The plates are incubated for 48-72 hours.[7]

The number of revertant colonies on the test plates is counted and compared to the

number on control plates.[10]

5.2. Mammalian Erythrocyte Micronucleus Test

This in vivo test detects damage to chromosomes or the mitotic apparatus in mammals.[11][12]

Principle: A micronucleus is a small, additional nucleus that can form in a cell due to

chromosome fragments or whole chromosomes that are not incorporated into the main

nucleus during cell division.[11] In this assay, the test substance is administered to an animal

(typically a rodent).[13] The bone marrow is then examined for the presence of micronuclei in

developing red blood cells (polychromatic erythrocytes).[11][13] An increase in the frequency

of micronucleated cells in the treated group compared to the control group indicates that the

substance may be a clastogen (causes chromosomal breaks) or aneugen (interferes with

chromosome segregation).[11]
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General Procedure:

Animals are dosed with Meso-Zeaxanthin, typically via oral gavage, at several dose

levels.[13]

At specific time points after dosing (e.g., 24 and 48 hours), the animals are euthanized.

[13]

Bone marrow is extracted from the femurs.[12][14]

The bone marrow cells are smeared onto microscope slides, fixed, and stained.[14]

The slides are then analyzed under a microscope to determine the frequency of

micronucleated polychromatic erythrocytes.[14]

Visual Workflow Diagrams
The following diagrams illustrate the standard operating procedures for handling Meso-
Zeaxanthin and the appropriate response to emergency situations.
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Safe Handling Workflow for Meso-Zeaxanthin

Preparation
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Caption: A workflow for the safe handling of Meso-Zeaxanthin.
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Emergency Response for Meso-Zeaxanthin Incidents

Spill Personal Exposure
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Caption: Emergency response procedures for Meso-Zeaxanthin incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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